Cas no 896304-46-4 (N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(propan-2-yloxy)benzamide)

• Product Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(propan-2-yloxy)benzamide
• CAS No: 896304-46-4
• MF: C₁₇H₁₈N₂O₂S
• MW: 314.402022838593
• CID: 5479259
• Update Time: 2025-06-30

N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(3-cyano-4,5-dimethyl-2-thienyl)-4-(1-methylethoxy)-
• N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(propan-2-yloxy)benzamide

• Inchi： 1S/C17H18N2O2S/c1-10(2)21-14-7-5-13(6-8-14)16(20)19-17-15(9-18)11(3)12(4)22-17/h5-8,10H,1-4H3,(H,19,20)
• InChI Key： IBYRQCVIFDTISE-UHFFFAOYSA-N
• SMILES： C(NC1SC(C)=C(C)C=1C#N)(=O)C1=CC=C(OC(C)C)C=C1

Additional information on N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(propan-2-yloxy)benzamide

Compound CAS No 896304-46-4: N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(propan-2-yloxy)benzamide

The compound with CAS No 896304-46-4, known as N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(propan-2-yloxy)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring system with a benzamide moiety. The presence of the cyano group and methyl substituents on the thiophene ring adds to its complexity and potential for versatile applications.

Recent studies have highlighted the importance of thiophene-based compounds in various applications, including optoelectronics and drug delivery systems. The thiophene ring in this compound serves as a conjugated system, which enhances its electronic properties. The cyano group attached to the thiophene ring further modulates these properties, making it suitable for applications in organic semiconductors. Additionally, the benzamide group introduces hydrogen bonding capabilities, which can be exploited in designing bioactive molecules.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity. The use of advanced characterization techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structure of the compound. These studies have also provided insights into its stability under various conditions, which is crucial for its practical applications.

In terms of applications, this compound has shown promise in the development of advanced materials. For instance, its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Furthermore, the presence of the benzamide group suggests potential applications in medicinal chemistry, particularly in designing molecules with specific pharmacokinetic profiles.

Recent research has also explored the use of this compound in polymer chemistry. By incorporating it into polymer backbones, scientists have developed materials with enhanced mechanical and thermal stability. These materials are being investigated for use in high-performance polymers for aerospace and automotive industries.

Another area of interest is its role in drug delivery systems. The cyano group and methyl substituents on the thiophene ring can be modified to create drug carriers with targeted delivery capabilities. This has opened new avenues for research in nanomedicine and personalized healthcare.

In conclusion, the compound N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(propan-2-yloxy)benzamide (CAS No 896304-46-4) represents a significant advancement in organic chemistry. Its unique structure and versatile properties make it a valuable tool in various scientific disciplines. As research continues to uncover new applications, this compound is poised to play a pivotal role in shaping future technologies.